Cas no 1804633-83-7 (Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804633-83-7
• MF: C₉H₆ClF₃INO₃
• MW: 395.501524448395
• CID: 4837375
• Update Time: 2025-06-15

Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H6ClF3INO3/c1-17-8(16)5-2-4(3-10)7(15-6(5)14)18-9(11,12)13/h2H,3H2,1H3
• InChI Key： LSXPERCOAXXLEA-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)C=C(CCl)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate: A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS no. 1804633-83-7) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its utility in the development of novel therapeutic agents. The presence of multiple functional groups, including a chloromethyl moiety, an iodo substituent, and a trifluoromethoxy group, makes it a valuable building block for synthetic chemists.

The compound's structure is particularly noteworthy for its potential applications in medicinal chemistry. The chloromethyl group serves as a reactive handle for further functionalization, enabling the construction of more intricate molecular frameworks. This feature is especially useful in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active molecules. Additionally, the iodo substituent provides a convenient site for cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in the assembly of complex organic structures.

The trifluoromethoxy group is another critical feature that enhances the compound's utility. Fluoroalkyl groups are widely incorporated into pharmaceuticals due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. In particular, trifluoromethoxy derivatives have been shown to improve drug efficacy and reduce off-target effects, making them highly sought after in drug design.

In recent years, Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate has been utilized in several cutting-edge research projects aimed at developing new therapeutic agents. For instance, studies have demonstrated its role in the synthesis of novel antiviral and anticancer compounds. The compound's ability to serve as a precursor for diverse pharmacophores has made it a staple in many synthetic laboratories focused on drug discovery.

The pharmaceutical industry has increasingly recognized the importance of intermediates like Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate due to their ability to streamline synthetic routes and improve yields. By leveraging its unique structural features, chemists can efficiently construct complex molecules with high precision and minimal waste. This efficiency is crucial in modern drug development, where cost-effectiveness and environmental sustainability are paramount.

The latest research on Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate highlights its role in innovative synthetic strategies. For example, recent studies have focused on its application in flow chemistry, where continuous flow processes offer improved scalability and reproducibility compared to traditional batch methods. These advancements underscore the compound's importance not only as a reagent but also as a catalyst for modern synthetic methodologies.

The future prospects of Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate are promising, with ongoing research aimed at expanding its applications further. As drug discovery continues to evolve, the demand for high-quality intermediates like this one will only grow. Its ability to facilitate complex synthetic transformations makes it an invaluable asset for any research laboratory engaged in pharmaceutical development.